Cas no 1239772-19-0 (Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 1239772-19-0
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• MDL: MFCD16630841
• CID: 4564197
• PubChem ID: 50873722
• Update Time: 2025-06-09

Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate

• MDL： MFCD16630841
• Inchi： 1S/C12H12FNO3/c1-17-12(16)8-6-11(15)14(7-8)10-5-3-2-4-9(10)13/h2-5,8H,6-7H2,1H3
• InChI Key： LCXXSCUYTVIHJT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(=O)CC(C(OC)=O)C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 400.9±40.0 °C at 760 mmHg
• Flash Point: 196.3±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate

Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 1239772-19-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate, identified by its CAS number 1239772-19-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including a fluorinated aromatic ring and an oxopyrrolidine core, make it an attractive candidate for further derivatization and functionalization.

The fluorine atom in the 2-fluorophenyl moiety plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of the resulting drug candidates. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and prolong half-life. The presence of this fluorine atom in Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate underscores its potential as a building block for next-generation therapeutics.

The oxopyrrolidine scaffold is another key feature that contributes to the compound's versatility. Oxopyrrolidines are heterocyclic structures that have been extensively studied for their role in drug discovery. They exhibit a range of biological activities, including anticonvulsant, antipsychotic, and anti-inflammatory properties. The incorporation of an oxopyrrolidine ring into Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate not only enhances its pharmacological profile but also opens up avenues for exploring novel therapeutic interventions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological disorders such as Alzheimer's disease and Parkinson's disease. Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate has emerged as a promising scaffold for designing such inhibitors due to its ability to interact with key targets involved in these diseases. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes like acetylcholinesterase and monoamine oxidase, which are implicated in the pathogenesis of Alzheimer's disease.

The synthesis of Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorine atom into the aromatic ring is particularly challenging and often requires specialized methodologies to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate this transformation, highlighting the compound's synthetic complexity and the expertise required for its production.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate in accelerating drug discovery pipelines. These intermediates provide chemists with a versatile platform for generating libraries of compounds that can be rapidly screened for biological activity. The use of such intermediates not only saves time but also reduces costs associated with traditional synthetic approaches.

In conclusion, Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 1239772-19-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for further exploration in drug design, particularly for neurological and cardiovascular diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like Methyl 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate will undoubtedly play a crucial role in shaping the future of medicine.